2-(3-Ethoxyphenyl)-5,6-dihydro-s-triazolo(5,1-a)isoquinoline

• CAS RN: 55308-64-0
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 2-(3-ethoxyphenyl)-5,6-dihydro-[1,2,4]triazolo[5,1-a]isoquinoline
• InChI: InChI=1S/C18H17N3O/c1-2-22-15-8-5-7-14(12-15)17-19-18-16-9-4-3-6-13(16)10-11-21(18)20-17/h3-9,12H,2,10-11H2,1H3
• InChI Key: NZDDMKIDRQAGND-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C2=NN3CCC4=CC=CC=C4C3=N2
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: 2-(3-ethoxyphenyl)-5,6-dihydro-s-triazole(5,1-a)isoquinoline; 5,6-dihydro-2-(3-ethoxyphenyl)-s-triazolo(5,1-a)isoquinoline; DL 204; DL 204-IT; DL-204; L 11204; L-11204

Description

L 11204 is an Antifertility agent in vivo;  inhibitor of prostaglandin synthesis.

Synthesis routes and methods

Procedure details

2-(3-Hydroxyphenyl)-5,6-dihydro-s-triazolo-[5,1-a]isoquinoline (3.95 g.) is added to 60 ml. of ethanol containing one equivalent proportion of sodium ethoxide. To this mixture is added 1.57 ml. of ethyl iodide in 15 ml. of ethanol. After stirring for one hour at room temperature, a further 1.57 ml. of ethyl iodide is added and the mixture is refluxed for 18 hours. The solvent is distilled off and the residue is washed with water and extracted with dichloromethane. Evaporation of the solvent and crystallization of the residue from ethanol gives 3.87 g. of the title product; m.p. 102°-3° C.